Cas no 1204652-84-5 (8-methoxy-4(1H)-Cinnolinone)

• Product Name: 8-methoxy-4(1H)-Cinnolinone
• CAS No: 1204652-84-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1101712
• PubChem ID: 839273
• Update Time: 2025-04-20

8-methoxy-4(1H)-Cinnolinone Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-4(1H)-Cinnolinone
• 8-methoxy-4-cinnolinol
• AKOS006280284
• DB-295367
• SCHEMBL10740730
• CHEMBL1495267
• SMR000231676
• SCHEMBL1552041
• HMS2551P17
• 1204652-84-5
• MLS000705444
• DTXSID30356981
• 4-Hydroxy-8-methoxycinnoline
• A916633
• 8-methoxy-1H-cinnolin-4-one
• 90417-27-9
• 8-Methoxycinnolin-4-ol

• Inchi： 1S/C9H8N2O2/c1-13-8-4-2-3-6-7(12)5-10-11-9(6)8/h2-5H,1H3,(H,11,12)
• InChI Key： VCZBHAXHTXDOHL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(C=NNC=21)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.7Ų